Benzo[d]isothiazole-4-carboxylic acid

• IUPAC Name: 1,2-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C8H5NO2S/c10-8(11)5-2-1-3-7-6(5)4-9-12-7/h1-4H,(H,10,11)
• InChI Key: XSWJXMIWKAYUKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=NSC2=C1)C(=O)O
• Molecular Formula: C8H5NO2S
• Molecular Weight: 179.20 g/mol

Description

Benzo[d]isothiazole-4-carboxylic acid is a chemical compound with the molecular formula C8H5NO2S. It is a derivative of benzisothiazole, a class of sulfur-containing heterocycles.

Synthesis Analysis

The synthesis of benzothiazole compounds, including Benzo[d]isothiazole-4-carboxylic acid, has been achieved through various synthetic pathways. These include condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials. For instance, Racane et al. reported the efficient synthesis of nitro-amidino benzothiazoles by a condensation reaction of nitro-substituted 2-aminobenzothiole with commercially available 4-nitrobenzoylchloride under reflux conditions in acetic acid (AcOH) for 4 hours.

Molecular Structure Analysis

The molecular structure of Benzo[d]isothiazole-4-carboxylic acid involves a benzene ring fused to an isothiazole ring.

Chemical Reactions Analysis

The chemistry of isothiazoles, including Benzo[d]isothiazole-4-carboxylic acid, has been extensively investigated. For instance, it was determined that direct lithiation of isothiazole with n-butyllithium occurs at C-5. The position of lithiation was established by quenching the lithiated intermediate with methyl iodide to provide 5-methylisothiazole.

Physical And Chemical Properties Analysis

Benzo[d]isothiazole-4-carboxylic acid has a molecular weight of 179.2. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the retrieved papers.

Scientific Research Applications

Synthesis and Reactivity of Isothiazoles

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Green Chemistry

Benzo[d]isothiazole-4-carboxylic acid can be synthesized using green chemistry methods. .

Biochemistry and Medicinal Chemistry

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Anti-Cancer Activity

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Anti-Bacterial Activity

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Anti-Diabetic Activity

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Neuroprotective Activity

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Enzyme Inhibition

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Mechanism of Action

Target of Action

Isothiazoles and their benzo-analogs have been extensively investigated due to their varied biological activities .

Mode of Action

It is known that molecules possessing isothiazole components have been shown to have antiviral, antibacterial, anticancer, and antifungal activities .

Biochemical Pathways

Compounds incorporating the isothiazole ring system have been demonstrated to be drug candidates for the treatment of a number of diverse conditions such as depression, schizophrenia, alzheimer’s, insomnia, pain, type 2 diabetes, diabetic retinopathy, rheumatoid arthritis, and psoriasis .

Result of Action

The varied biological activities attributed to compounds incorporating the isothiazole ring system suggest that they can have significant effects at the molecular and cellular levels .

Future Directions

Benzothiazoles, including Benzo[d]isothiazole-4-carboxylic acid, have shown promise in various fields such as medicinal chemistry due to their extensive range of biological activities. Therefore, the future development trend and prospect of the synthesis of benzothiazoles are anticipated.